Cas no 77877-96-4 (Undecanoic acid, chloromethyl ester)

• Product Name: Undecanoic acid, chloromethyl ester
• CAS No: 77877-96-4
• MF: C₁₂H₂₃ClO₂
• MW: 234.762823343277
• CID: 535333
• PubChem ID: 572572
• Update Time: 2025-04-19

Undecanoic acid, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, chloromethyl ester
• chloromethyl undecanoate
• DTXSID40341363
• 77877-96-4
• BDZBWJLRACXOET-UHFFFAOYSA-N

• Inchi： 1S/C12H23ClO2/c1-2-3-4-5-6-7-8-9-10-12(14)15-11-13/h2-11H2,1H3
• InChI Key： BDZBWJLRACXOET-UHFFFAOYSA-N
• SMILES： ClCOC(CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 234.13879
• Monoisotopic Mass: 234.1386577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3